Cas no 83621-45-8 (4H-Thieno[2,3-d]azepine-2-carboxylicacid, 5,6,7,8-tetrahydro-6-(phenylmethyl)-, ethyl ester)
83621-45-8 structure
Product Name:4H-Thieno[2,3-d]azepine-2-carboxylicacid, 5,6,7,8-tetrahydro-6-(phenylmethyl)-, ethyl ester
CAS No:83621-45-8
MF:C18H21NO2S
MW:315.429843664169
CID:709076
PubChem ID:13072038
Update Time:2025-04-19
4H-Thieno[2,3-d]azepine-2-carboxylicacid, 5,6,7,8-tetrahydro-6-(phenylmethyl)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 4H-Thieno[2,3-d]azepine-2-carboxylicacid, 5,6,7,8-tetrahydro-6-(phenylmethyl)-, ethyl ester
- 5,6,7,8-TETRAHYDRO-6-(PHENYLMETHYL)-4H-THIENO[2,3-D]AZEPINE-2-CARBOXYLIC ACID, ETHYL ESTER
- ethyl 6-benzyl-4,5,7,8-tetrahydrothieno[2,3-d]azepine-2-carboxylate
- 5,6,7,8-tetrahydro-6-(phenylmethyl)-4h-thieno[2,3-d]azepine-2-carboxylic acid ethyl ester
- NVUIKIQDZRMQBL-UHFFFAOYSA-N
- 83621-45-8
- ethyl 6-benzyl-5,6,7,8-tetrahydro-4H-thieno[2,3-d]azepine-2-carboxylate
- ethyl 6-benzyl-5,6,7,8-tetrahydro-4H-thieno[2,3-d]-azepine-2-carboxylate
- 5,6,7,8-Tetrahydro-6-(phenylmethyl)-4H-thieno[2,3-d]azepine-2-carboxylic acid,ethyl ester
- SCHEMBL11173566
- DTXSID80517343
-
- Inchi: 1S/C18H21NO2S/c1-2-21-18(20)17-12-15-8-10-19(11-9-16(15)22-17)13-14-6-4-3-5-7-14/h3-7,12H,2,8-11,13H2,1H3
- InChI Key: NVUIKIQDZRMQBL-UHFFFAOYSA-N
- SMILES: S1C(C(=O)OCC)=CC2=C1CCN(CC1C=CC=CC=1)CC2
Computed Properties
- Exact Mass: 315.12930009g/mol
- Monoisotopic Mass: 315.12930009g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 370
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 57.8Ų
4H-Thieno[2,3-d]azepine-2-carboxylicacid, 5,6,7,8-tetrahydro-6-(phenylmethyl)-, ethyl ester Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
83621-45-8 (4H-Thieno[2,3-d]azepine-2-carboxylicacid, 5,6,7,8-tetrahydro-6-(phenylmethyl)-, ethyl ester) Related Products
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